An In-depth Technical Guide to the Synthesis and Physicochemical Characterization of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde
An In-depth Technical Guide to the Synthesis and Physicochemical Characterization of 3-(4-Bromophenyl)-1-P-tolyl-1H-pyrazole-4-carbaldehyde
Prepared by: Gemini, Senior Application Scientist
Abstract
This technical guide provides a comprehensive framework for the synthesis, purification, and detailed physicochemical characterization of the novel heterocyclic compound, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde. The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, with derivatives exhibiting a wide array of pharmacological activities.[1][2][3] This document is designed for researchers, medicinal chemists, and drug development professionals, offering not just procedural steps but also the underlying scientific rationale for methodological choices. We present a robust synthetic route via the Vilsmeier-Haack reaction, protocols for complete spectroscopic elucidation (NMR, IR, MS), and detailed, self-validating methodologies for determining critical physicochemical properties including melting point, solubility, and lipophilicity (LogP). While direct experimental data for this specific molecule is not extensively published, this guide establishes expected values and provides the authoritative protocols necessary to generate them, thereby enabling its exploration as a versatile building block for novel therapeutic agents.
Introduction: The Significance of Substituted Pyrazoles in Drug Discovery
The pyrazole ring system is a cornerstone of modern medicinal chemistry. As a five-membered aromatic heterocycle with two adjacent nitrogen atoms, it serves as a versatile scaffold capable of engaging with a multitude of biological targets through various non-covalent interactions.[2][3] This has led to the development of numerous approved drugs and clinical candidates with activities spanning anti-inflammatory, anticancer, antimicrobial, and analgesic applications.[3][4][5][6]
The target molecule, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde, incorporates several key structural features of interest:
-
The Pyrazole Core: Provides a stable, aromatic platform for substituent orientation.
-
The 3-(4-Bromophenyl) Group: The bromine atom can act as a hydrogen bond acceptor and introduces a site for potential further functionalization via cross-coupling reactions. The phenyl ring provides a hydrophobic interaction domain.
-
The 1-(p-tolyl) Group: This substituent modulates the electronic properties and steric bulk at the N1 position, influencing binding affinity and metabolic stability.
-
The 4-Carbaldehyde Group: This is a critical functional handle. The aldehyde is a versatile electrophile, readily participating in condensation reactions to allow for the generation of diverse molecular libraries for structure-activity relationship (SAR) studies.[1]
This guide provides a complete workflow for the de novo synthesis and comprehensive characterization of this high-potential compound, empowering researchers to unlock its therapeutic possibilities.
Synthesis via Vilsmeier-Haack Cyclization
The Vilsmeier-Haack reaction is the preeminent and most efficient method for synthesizing 1,3-disubstituted-1H-pyrazole-4-carbaldehydes.[1][4][7][8] The reaction proceeds through the formylation and subsequent cyclization of a suitable hydrazone precursor. The causality for this choice rests on its high reliability, good yields, and the ready availability of starting materials.
The overall synthetic pathway is a two-step process, beginning with the formation of the key hydrazone intermediate.
Caption: Synthetic workflow for the target compound.
Experimental Protocol: Synthesis
Step 1: Synthesis of (E/Z)-1-(1-(4-bromophenyl)ethylidene)-2-(p-tolyl)hydrazine (Hydrazone Intermediate)
-
To a solution of 4-bromoacetophenone (1.0 eq) in ethanol (approx. 5 mL per gram of ketone), add p-tolylhydrazine hydrochloride (1.05 eq) followed by a catalytic amount of glacial acetic acid (2-3 drops).
-
Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting ketone is consumed.
-
Upon completion, cool the mixture to room temperature and then in an ice bath to facilitate precipitation.
-
Collect the resulting solid precipitate by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum. The product is typically of sufficient purity for the next step without further purification.
Step 2: Synthesis of 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde
-
Prepare the Vilsmeier-Haack reagent: In a three-neck flask equipped with a dropping funnel and a nitrogen inlet, cool anhydrous N,N-Dimethylformamide (DMF, 3.0 eq) in an ice-salt bath to 0 °C.
-
Add phosphorus oxychloride (POCl₃, 3.0 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. Stir the resulting mixture at 0 °C for 30 minutes.[9][10]
-
Add the hydrazone intermediate from Step 1 (1.0 eq) portion-wise to the Vilsmeier reagent.
-
After the addition is complete, remove the ice bath and heat the reaction mixture to 80-90 °C for 4-6 hours. Monitor the reaction by TLC.[4][9]
-
Cool the mixture to room temperature and carefully pour it into a beaker containing crushed ice with vigorous stirring.
-
Neutralize the acidic solution by the slow addition of a saturated sodium carbonate or sodium hydroxide solution until the pH is ~8-9. This step must be performed cautiously in a fume hood due to gas evolution.
-
A solid precipitate will form. Collect the crude product by vacuum filtration, wash thoroughly with water, and dry.
-
Purification: The crude solid should be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent. Combine the pure fractions, evaporate the solvent under reduced pressure, and recrystallize from a suitable solvent system (e.g., ethanol/water or chloroform) to yield the final product as a crystalline solid.[9]
Structural Elucidation and Spectroscopic Analysis
Post-synthesis, unambiguous confirmation of the molecular structure is paramount. A combination of NMR, IR, and Mass Spectrometry provides a complete picture of the compound's identity and purity.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise arrangement of atoms in the molecule.
Protocol for NMR Spectroscopy:
-
Sample Preparation: Dissolve approximately 10-15 mg of the purified compound in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard NMR tube.[11]
-
Instrumentation: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR spectrometer.
-
¹H NMR Acquisition: Acquire spectra with a sufficient number of scans. Typical parameters include a spectral width of 0-12 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 3-4 seconds.[11]
-
¹³C NMR Acquisition: Acquire spectra using a proton-decoupled pulse sequence. A larger number of scans will be required.
-
Data Processing: Process the raw data using appropriate software. Chemical shifts should be referenced to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).
Table 1: Predicted NMR Spectral Data
| Analysis | Predicted Chemical Shift (δ, ppm) | Notes |
|---|---|---|
| ¹H NMR | ~9.9 - 10.1 (s, 1H) | Aldehyde proton (CHO). |
| ~8.3 - 8.5 (s, 1H) | Pyrazole C5-H. | |
| ~7.5 - 7.8 (m, 4H) | Aromatic protons of the 4-bromophenyl ring. | |
| ~7.2 - 7.4 (m, 4H) | Aromatic protons of the p-tolyl ring. | |
| ~2.4 (s, 3H) | Methyl protons of the tolyl group (CH₃). | |
| ¹³C NMR | ~185 - 190 | Aldehyde carbonyl carbon (C=O). |
| ~110 - 155 | Aromatic and pyrazole ring carbons (multiple signals expected). |
| | ~21 | Methyl carbon of the tolyl group. |
Note: Predictions are based on established chemical shift ranges for similar pyrazole structures and substituent effects.[11][12]
Infrared (IR) Spectroscopy
IR spectroscopy identifies the key functional groups present in the molecule.
Protocol for IR Spectroscopy:
-
Prepare a sample using either the KBr pellet method or as a thin film from a solution.
-
Acquire the spectrum on an FTIR spectrometer over a range of 4000-400 cm⁻¹.
Table 2: Expected IR Absorption Bands
| Functional Group | Expected Absorption Range (cm⁻¹) | Intensity |
|---|---|---|
| C-H stretch (Aromatic) | 3100 - 3000 | Medium |
| C-H stretch (Aldehyde) | 2850 - 2750 | Medium |
| C=O stretch (Aldehyde) | 1710 - 1685 | Strong |
| C=C / C=N stretch (Aromatic/Pyrazole) | 1600 - 1450 | Medium-Strong |
| C-Br stretch | 600 - 500 | Medium |
Mass Spectrometry (MS)
MS provides the molecular weight and elemental composition.
Protocol for Mass Spectrometry:
-
Dissolve a small sample in a suitable solvent (e.g., methanol or acetonitrile).
-
Analyze using a high-resolution mass spectrometer (HRMS) with an appropriate ionization technique (e.g., ESI or DART).
Expected MS Data:
-
Molecular Formula: C₁₇H₁₃BrN₂O
-
Exact Mass: 340.0211
-
Key Observation: A characteristic isotopic pattern for the molecular ion [M]⁺ and [M+2]⁺ peaks in an approximate 1:1 ratio, which is the definitive signature of a single bromine atom.
Core Physicochemical Properties: Protocols and Expected Data
Understanding the physicochemical properties of a compound is critical for drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation feasibility.[13]
Melting Point (M.P.)
The melting point is a fundamental physical property that serves as a primary indicator of a substance's purity. Pure crystalline compounds exhibit a sharp melting range (typically < 2 °C), whereas impurities lead to a depressed and broader melting range.[14]
Protocol for Melting Point Determination:
-
Sample Preparation: Finely crush a small amount of the purified, dry compound. Pack 2-3 mm of the powder into a capillary tube sealed at one end.[15][16]
-
Initial Determination: Place the capillary in a melting point apparatus (e.g., Mel-Temp) and heat at a rapid rate (5-10 °C/min) to determine an approximate melting range.
-
Accurate Determination: Allow the apparatus to cool to at least 20 °C below the approximate melting point. Using a fresh sample, heat at a slow, controlled rate of 1-2 °C/min.[14]
-
Recording: Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting point is reported as the range T₁-T₂.
Expected Melting Point: A structurally similar compound, 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde, has a reported melting point of 140-142 °C (413-415 K).[9] The addition of a methyl group to the phenyl ring to form the p-tolyl group may slightly alter this value, but it is expected to be in a similar range.
Solubility
Solubility, particularly aqueous solubility, is a critical determinant of a drug's oral bioavailability.[13] The Biopharmaceutics Classification System (BCS) uses solubility as a key parameter for classifying drug substances.[13]
Protocol for Equilibrium "Shake-Flask" Solubility: This method is considered the "gold standard" for determining thermodynamic solubility.[17]
Caption: Workflow for shake-flask solubility determination.
-
Preparation: Add an excess amount of the solid compound to a series of vials containing buffers of different pH values (e.g., pH 1.2, 4.5, and 6.8) and purified water.[17] The presence of undissolved solid at the end of the experiment is essential to ensure saturation.
-
Equilibration: Seal the vials and place them in an orbital shaker or similar agitation device maintained at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-72 hours) to reach equilibrium.[13][17]
-
Sampling: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant.
-
Separation: Immediately separate the dissolved compound from any remaining solid particles by centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).
-
Quantification: Accurately dilute the filtrate and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.
-
Reporting: Express the solubility in units such as mg/mL or µM.
Expected Solubility: Given its large, non-polar structure, 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is expected to be "practically insoluble" or "very slightly soluble" in aqueous media according to pharmacopoeial definitions.[18]
Lipophilicity (LogP / LogD)
Lipophilicity is a measure of a compound's preference for a lipid-like (non-polar) environment versus an aqueous (polar) one. It is a critical parameter for predicting a drug's ability to cross cell membranes. It is typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water.[][20] For ionizable compounds, the distribution coefficient (LogD) at a specific pH is more relevant.[21]
Protocol for Shake-Flask LogP Determination:
-
Preparation: Prepare a stock solution of the compound in the phase in which it is more soluble (likely n-octanol).
-
Partitioning: Add a known volume of the stock solution to a separatory funnel or vial containing a known volume of the second, immiscible phase (e.g., pH 7.4 buffer for LogD₇.₄). The n-octanol and aqueous buffer should be pre-saturated with each other.[]
-
Equilibration: Shake the mixture vigorously for a set period (e.g., 30 minutes) and then allow the two phases to separate completely.[]
-
Sampling & Analysis: Carefully sample each phase and determine the concentration of the compound in both the n-octanol layer ([C]ₒ꜀ₜ) and the aqueous layer ([C]ₐᵩ) using a suitable analytical method like HPLC-UV.
-
Calculation: Calculate LogP or LogD using the formula: LogP (or LogD) = log₁₀ ( [C]ₒ꜀ₜ / [C]ₐᵩ )
Expected Lipophilicity: The structure contains multiple aromatic rings and a halogen, suggesting high lipophilicity. The calculated LogP value is expected to be greater than 4. This would place it in a region where high membrane permeability is possible, but low aqueous solubility may limit absorption, a key consideration in drug design as outlined by frameworks like Lipinski's "rule of five".[21]
Summary of Physicochemical Properties
Table 3: Consolidated Data for 3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde
| Property | Value / Expected Value |
|---|---|
| Molecular Formula | C₁₇H₁₃BrN₂O |
| Molecular Weight | 341.21 g/mol |
| Appearance | Expected to be a crystalline solid |
| Melting Point (M.P.) | Predicted: ~140-145 °C |
| Aqueous Solubility | Predicted: Very slightly soluble / Practically insoluble |
| Lipophilicity (LogP) | Predicted: > 4 |
| ¹H NMR (Aldehyde Proton) | Predicted: ~9.9 - 10.1 ppm |
| IR (Carbonyl Stretch) | Predicted: ~1710 - 1685 cm⁻¹ |
| HRMS (M+H)⁺ | Calculated: 341.0284 (with characteristic Br isotope pattern) |
Potential Applications and Future Directions
3-(4-Bromophenyl)-1-p-tolyl-1H-pyrazole-4-carbaldehyde is a highly promising scaffold for medicinal chemistry exploration. The aldehyde functionality serves as a key point for diversification, allowing for the synthesis of Schiff bases, hydrazones, oximes, and other derivatives through condensation chemistry.[1] These new chemical entities can be screened against a wide range of biological targets where pyrazoles have shown activity, including:
-
Kinase inhibition for anticancer applications.
-
Cyclooxygenase (COX) inhibition for anti-inflammatory agents.
-
Monoamine oxidase (MAO) inhibition for neurological disorders.
-
Antimicrobial targets for infectious diseases.
The bromine atom on the phenyl ring also provides a handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling further structural elaboration to optimize potency and pharmacokinetic properties.[22] This guide provides the foundational chemical and physical characterization necessary to confidently advance this compound into such discovery programs.
References
-
University of Alberta. (n.d.). Melting point determination. Retrieved from [Link]
-
Mignani, S., et al. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Retrieved from [Link]
-
University of Babylon. (n.d.). Determination of the melting point. Retrieved from [Link]
-
Takács-Novák, K., & Avdeef, A. (1996). Interlaboratory Study of Log P Determination by Shake-Flask and Potentiometric Methods. Journal of Pharmaceutical and Biomedical Analysis, 14(11), 1405-1413. Retrieved from [Link]
-
Shityakov, S., & Förster, C. (2014). LogP / LogD shake-flask method v1. ResearchGate. Retrieved from [Link]
-
Li, Y., et al. (2012). Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes. Molecules, 17(12), 14603-14617. Retrieved from [Link]
-
BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Retrieved from [Link]
-
Request PDF. (n.d.). Microwave-assisted Vilsmeier-Haack synthesis of Pyrazole-4-carbaldehydes. ResearchGate. Retrieved from [Link]
-
Jasiūnienė, E., et al. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Molbank, 2024(1), M1838. Retrieved from [Link]
-
ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]
-
University of Toronto. (n.d.). Exp 1 - Melting Points. Retrieved from [Link]
-
Scribd. (n.d.). Solubility Testing Guidelines for Pharmaceuticals. Retrieved from [Link]
-
University of Technology. (2021, September 19). experiment (1) determination of melting points. Retrieved from [Link]
-
Wigsell, A. (2010). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. Retrieved from [Link]
-
Prasath, R., et al. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 67(10), o2650. Retrieved from [Link]
-
Al-Majedy, Y. K., et al. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 7(4), 287-296. Retrieved from [Link]
-
Raytor. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]
-
Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14. Retrieved from [Link]
-
Rheolution. (2023, March 19). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]
-
World Health Organization (WHO). (n.d.). Annex 4: Guidance on equilibrium solubility studies for the purpose of classification of an active pharmaceutical ingredient within the Biopharmaceutics Classification System. Retrieved from [Link]
-
Elkady, M., et al. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 68(12), o3397. Retrieved from [Link]
-
ResearchGate. (n.d.). Synthesis of the starting compound 3-(4-bromophenyl)-1-ethyl-1H-pyrazole-4-carbaldehyde 1. Retrieved from [Link]
-
Journal of Medicinal and Organic Chemistry. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]
-
Pandhurnekar, C. P., et al. (2021). Pyrazole as a Versatile Building Block in the Development of Various Pharmacological Agents. Journal of Advanced Scientific Research, 12(3), 37-43. Retrieved from [Link]
-
Connect Journals. (n.d.). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. Retrieved from [Link]
-
The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Retrieved from [Link]
-
International Journal of ChemTech Research. (n.d.). 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. Retrieved from [Link]
-
ResearchGate. (2011). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]
-
Al-Tel, T. H. (2011). Synthesis of 3-substituted 1-phenyl-1H-pyrazole-4-carbaldehydes and the corresponding ethanones by Pd-catalysed cross-coupling reactions. Arkivoc, 2011(11), 1-21. Retrieved from [Link]
-
ResearchGate. (2012). 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from [Link]
-
Chemsrc. (2025, August 20). 3-(4-Bromophenyl)-1-Phenyl-1H-Pyrazole-4-Carbaldehyde. Retrieved from [Link]
-
Lopez, C., et al. (1993). A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles. Canadian Journal of Chemistry, 71(5), 678-686. Retrieved from [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. rroij.com [rroij.com]
- 3. sciensage.info [sciensage.info]
- 4. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]
- 5. chemmethod.com [chemmethod.com]
- 6. asianpubs.org [asianpubs.org]
- 7. researchgate.net [researchgate.net]
- 8. mdpi.com [mdpi.com]
- 9. 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
- 10. 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
- 11. benchchem.com [benchchem.com]
- 12. cdnsciencepub.com [cdnsciencepub.com]
- 13. raytor.com [raytor.com]
- 14. almaaqal.edu.iq [almaaqal.edu.iq]
- 15. community.wvu.edu [community.wvu.edu]
- 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
- 17. who.int [who.int]
- 18. scribd.com [scribd.com]
- 20. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
- 21. researchgate.net [researchgate.net]
- 22. epubl.ktu.edu [epubl.ktu.edu]
